Cas no 31164-27-9 (3-Nitro-1H-indazole)
3-Nitro-1H-indazole structure
Product Name:3-Nitro-1H-indazole
CAS No:31164-27-9
MF:C7H5N3O2
MW:163.133500814438
MDL:MFCD02853204
CID:916387
PubChem ID:135742439
Update Time:2025-04-19
3-Nitro-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Nitro-1H-indazole
- GS-5546
- DB-068407
- 3-nitro-1 H-indazole
- MFCD02853204
- nitroindazole
- G11823
- 863637-28-9
- 31164-27-9
- OWIRCRREDNEXTA-UHFFFAOYSA-N
- 3-Nitro-1H-indazole ,97%
- AM85712
- nitro indazole
- J-512956
- CS-0054944
- 3-Nitro-2H-indazole
- DTXSID10491001
- H10585
- SCHEMBL342380
- AKOS016006442
- 2H-Indazole, 3-nitro-
-
- MDL: MFCD02853204
- Inchi: 1S/C7H5N3O2/c11-10(12)7-5-3-1-2-4-6(5)8-9-7/h1-4H,(H,8,9)
- InChI Key: OWIRCRREDNEXTA-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C2C=CC=CC2=NN1)=O
Computed Properties
- Exact Mass: 163.03825
- Monoisotopic Mass: 163.038176411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.5Ų
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.7
Experimental Properties
- PSA: 71.82
3-Nitro-1H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 230095-250mg |
3-Nitro-1H-indazole |
31164-27-9 | 95% | 250mg |
£162.00 | 2022-02-28 | |
| Fluorochem | 230095-1g |
3-Nitro-1H-indazole |
31164-27-9 | 95% | 1g |
£407.00 | 2022-02-28 | |
| Fluorochem | 230095-5g |
3-Nitro-1H-indazole |
31164-27-9 | 95% | 5g |
£1220.00 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N855508-100mg |
3-Nitro-1H-indazole |
31164-27-9 | 95% | 100mg |
768.00 | 2021-05-17 | |
| Chemenu | CM124891-1g |
3-nitro-1H-indazole |
31164-27-9 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM124891-1g |
3-nitro-1H-indazole |
31164-27-9 | 95% | 1g |
$360 | 2021-08-05 | |
| Chemenu | CM124891-5g |
3-nitro-1H-indazole |
31164-27-9 | 95% | 5g |
$1079 | 2021-08-05 | |
| Alichem | A269001628-1g |
3-Nitro-1H-indazole |
31164-27-9 | 95% | 1g |
$381.15 | 2023-09-02 | |
| Alichem | A269001628-5g |
3-Nitro-1H-indazole |
31164-27-9 | 95% | 5g |
$1256.77 | 2023-09-02 | |
| eNovation Chemicals LLC | D241071-5g |
3-Nitro-1H-indazole |
31164-27-9 | 95% | 5g |
$685 | 2022-11-02 |
3-Nitro-1H-indazole Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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